(Z)-2-(4-(4-isobutylphenyl)thiazol-2-yl)-3-(p-tolyl)acrylonitrile

• IUPAC Name: (Z)-3-(4-methylphenyl)-2-[4-[4-(2-methylpropyl)phenyl]-1,3-thiazol-2-yl]prop-2-enenitrile
• InChI: InChI=1S/C23H22N2S/c1-16(2)12-18-8-10-20(11-9-18)22-15-26-23(25-22)21(14-24)13-19-6-4-17(3)5-7-19/h4-11,13,15-16H,12H2,1-3H3/b21-13-
• InChI Key: DKRXQIZVPCOPER-BKUYFWCQSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)CC(C)C
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC=C(C=C3)CC(C)C
• Molecular Formula: C23H22N2S
• Molecular Weight: 358.5 g/mol
• CAS No.: 476668-87-8

Description

(Z)-2-(4-(4-isobutylphenyl)thiazol-2-yl)-3-(p-tolyl)acrylonitrile is a useful research compound. Its molecular formula is C23H22N2S and its molecular weight is 358.5. The purity is usually 95%.
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Scientific Research Applications

Thiazole Derivatives in Drug Design

Thiazole and its derivatives are crucial in medicinal chemistry due to their extensive range of biological activities. Research has focused on synthesizing novel thiazole compounds for various therapeutic applications, including antioxidant, analgesic, anti-inflammatory, antimicrobial, and antitumor activities. The structural motif of thiazole is considered privileged due to its potential to act on multiple signaling pathways, which can lead to a broad spectrum of pharmacological activities. However, the selectivity and potential side effects of these compounds are critical considerations in drug development (Leoni et al., 2014).

Acrylonitrile in Polymer Research

Acrylonitrile is extensively used in the production of polymers such as polyacrylamide, which has applications in water treatment, paper processing, and other industries. The synthesis of acrylonitrile from biomass has been explored as a more sustainable process. However, challenges in achieving high yields from non-food biomass sources and the competition with conventional processes based on fossil fuels are significant hurdles. Research continues to focus on developing novel catalysts and processes for bio-based acrylonitrile production (Grasselli & Trifiró, 2016).

Environmental and Safety Aspects of Chemical Compounds

The environmental impact and safety of chemical compounds such as acrylamide have been subjects of extensive research. Acrylamide, formed in foods during processing, has raised health concerns due to its potential neurotoxicity and carcinogenicity. Understanding the chemistry, biochemistry, and safety of compounds like acrylamide is crucial for developing better processing methods to reduce their presence in the diet and mitigate health risks (Friedman, 2003).